Cas no 2172495-78-0 (2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide)

2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide structure
2172495-78-0 structure
Product Name:2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide
CAS No:2172495-78-0
MF:C14H26N4O2
MW:282.381843090057
CID:6046221
PubChem ID:165787036
Update Time:2025-10-23

2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide
    • 2172495-78-0
    • EN300-1597555
    • 2-[1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide
    • Inchi: 1S/C14H26N4O2/c1-4-20-9-5-8-18-13(7-6-11(2)3)12(16-17-18)10-14(15)19/h11H,4-10H2,1-3H3,(H2,15,19)
    • InChI Key: YGUMOYQBJUBWFD-UHFFFAOYSA-N
    • SMILES: O(CC)CCCN1C(=C(CC(N)=O)N=N1)CCC(C)C

Computed Properties

  • Exact Mass: 282.20557608g/mol
  • Monoisotopic Mass: 282.20557608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 83Ų

2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide Pricemore >>

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Additional information on 2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide

Recent Advances in the Study of 2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172495-78-0)

The compound 2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172495-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that 2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and metabolic pathways. This has sparked interest in its potential as a lead compound for the development of novel anti-inflammatory and metabolic disorder therapeutics.

In terms of synthetic chemistry, recent advancements have been made in optimizing the production of this compound. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yield. These improvements are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of high-purity material for testing.

Pharmacological evaluations have also been a focal point of recent research. In vitro and in vivo studies have demonstrated that 2-1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes enhance its suitability as a candidate for further drug development.

Looking ahead, ongoing research aims to explore the full therapeutic potential of this compound. Future studies will likely focus on detailed mechanistic investigations, structure-activity relationship (SAR) analyses, and the development of derivatives with improved efficacy and safety profiles. The findings from these studies could pave the way for the translation of this compound into clinical applications.

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